Cas no 2229335-26-4 (3-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol
• CAS No: 2229335-26-4
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 5804612
• PubChem ID: 165672494
• Update Time: 2025-06-11

3-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol
• 2229335-26-4
• EN300-1736292

• Inchi： 1S/C11H17NOS/c12-6-9(7-13)11-5-8-3-1-2-4-10(8)14-11/h5,9,13H,1-4,6-7,12H2
• InChI Key： OVCTUDUBIOTSIG-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCCC2)C(CO)CN

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol

Comprehensive Overview of 3-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol (CAS No. 2229335-26-4)

The compound 3-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol (CAS No. 2229335-26-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its molecular framework combines a benzothiophene core with an amino alcohol side chain, making it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to interact with various biological targets.

One of the most intriguing aspects of 3-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol is its role in the development of central nervous system (CNS) therapeutics. The benzothiophene moiety is known for its ability to cross the blood-brain barrier, a critical feature for drugs targeting neurological disorders. Recent studies have explored its derivatives as potential candidates for treating conditions such as neurodegenerative diseases and mood disorders, aligning with the growing global focus on mental health and cognitive well-being.

In addition to its CNS applications, CAS No. 2229335-26-4 has shown promise in the field of anti-inflammatory research. The amino alcohol functional group is a common pharmacophore in molecules designed to modulate inflammatory pathways. This has led to investigations into its potential use in developing novel immunomodulators, particularly in the context of chronic inflammatory conditions, which remain a major area of unmet medical need.

The synthesis of 3-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol involves sophisticated organic chemistry techniques, including catalytic hydrogenation and stereoselective amination. These methods are critical for ensuring the high purity and enantiomeric excess required for pharmaceutical applications. The compound's chiral center further underscores the importance of precise synthesis, as stereochemistry can significantly influence biological activity.

From a commercial perspective, CAS No. 2229335-26-4 is increasingly sought after by contract research organizations (CROs) and pharmaceutical companies. Its utility as a building block for more complex molecules makes it a valuable asset in drug development pipelines. The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models frequently identify benzothiophene-based structures as high-potential candidates.

Environmental and regulatory considerations also play a role in the compound's profile. Unlike many heterocyclic compounds, 3-amino-2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propan-1-ol exhibits favorable biodegradability characteristics, making it an attractive option for sustainable pharmaceutical manufacturing. This aligns with the industry's growing emphasis on green chemistry principles and reduced environmental impact.

Looking ahead, the future of CAS No. 2229335-26-4 appears bright, with ongoing research exploring its potential in precision medicine and targeted therapies. Its structural versatility allows for modifications that can fine-tune pharmacokinetic properties, addressing key challenges in drug delivery and bioavailability. As the scientific community continues to unravel its full potential, this compound is poised to remain at the forefront of innovative therapeutic development.